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Compound of Interest

Compound Name:
4-Methoxy-2-

(trifluoromethoxy)benzaldehyde

Cat. No.: B113180 Get Quote

Technical Guide: 4-Methoxy-2-
(trifluoromethyl)benzaldehyde
Disclaimer: Information for the requested compound, 4-Methoxy-2-
(trifluoromethoxy)benzaldehyde, is not available in public databases, including commercial

supplier catalogs and scientific literature. This technical guide will instead focus on the

structurally similar and widely available compound, 4-Methoxy-2-(trifluoromethyl)benzaldehyde,

which is a key building block in various research and development sectors.

Introduction
4-Methoxy-2-(trifluoromethyl)benzaldehyde is a versatile aromatic aldehyde that serves as a

crucial intermediate in the synthesis of complex organic molecules.[1] Its structure, featuring

both a methoxy and a trifluoromethyl group on the benzaldehyde scaffold, imparts unique

electronic properties and reactivity. The trifluoromethyl group, a common bioisostere for

chlorine, enhances metabolic stability and lipophilicity, making this compound particularly

valuable in medicinal chemistry and drug design.[2] This guide provides an in-depth overview

of its properties, commercial availability, applications, and general synthetic utility for

researchers, scientists, and drug development professionals.

Physicochemical Properties
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The compound is typically a white to off-white crystalline solid or powder at room temperature.

[1] Key physicochemical data are summarized in the table below.

Property Value Reference

CAS Number 106312-36-1 [1][3][4][5][6]

Molecular Formula C₉H₇F₃O₂ [1][4][5]

Molecular Weight 204.15 g/mol [1][5][6]

IUPAC Name
4-methoxy-2-

(trifluoromethyl)benzaldehyde
[3][6]

Synonyms
4-Formyl-3-

(trifluoromethyl)anisole
[1][7]

Appearance
White to almost white powder

to lump
[1]

Melting Point 38 - 42 °C [1]

Purity ≥97% [4]

Storage Temperature 2 - 8 °C (Refrigerator) [1][3][4]

Commercial Availability and Suppliers
4-Methoxy-2-(trifluoromethyl)benzaldehyde is readily available from several chemical suppliers

in research to bulk quantities. Purity levels are typically high, suitable for most synthetic

applications.
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Supplier Purity Available Quantities

Sigma-Aldrich 98% Custom

TCI Chemicals >97.0% (GC) 1g, 5g, 25g

Chem-Impex ≥98% (HPLC) 1g, 5g

AOBChem 97%
250mg, 500mg, 1g, 5g, 10g,

25g, 100g

XIAMEN EQUATION

CHEMICAL
Industrial Grade Bulk

Note: Availability and pricing are subject to change. Please consult supplier websites for current

information.

Applications in Research and Development
The unique substitution pattern of this aldehyde makes it a valuable starting material in multiple

fields.

Pharmaceutical Development: It is a key intermediate in the synthesis of biologically active

molecules, particularly those targeting neurological disorders. The trifluoromethyl group can

enhance drug efficacy and specificity.[1]

Agrochemicals: The compound is used in the formulation of modern agrochemicals, where

its incorporation can lead to improved pest resistance and crop yields.[1]

Material Science: It is applied in the development of advanced materials like specialized

polymers and coatings, contributing to enhanced chemical resistance and durability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial suppliers and availability of 4-Methoxy-2-
(trifluoromethoxy)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113180#commercial-suppliers-and-availability-of-4-
methoxy-2-trifluoromethoxy-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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